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Compound of Interest

Compound Name: Menthyl valerate

Cat. No.: B13807449 Get Quote

This guide provides critical safety protocols and logistical plans for the handling and disposal of

Menthyl valerate, tailored for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure a safe laboratory environment and minimize

risks associated with the handling of this compound.

Hazard Identification and Classification
Menthyl valerate is classified as causing skin irritation, serious eye irritation, and potential

respiratory tract irritation[1]. It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.

Quantitative Data Summary
While specific occupational exposure limits for Menthyl valerate have not been established,

the following data from safety data sheets provides insight into its physical and toxicological

properties.
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Property Value Source

Physical State Solid [2]

Appearance White [2]

Odor Odorless [2]

Melting Point/Range 40 - 42.00 °C / 104 - 107.6 °F [2]

Flash Point 128 °C / 262.4 °F [2]

Acute Oral Toxicity LD50: >5 g/kg (Rat) [3]

Acute Dermal Toxicity LD50: >5 g/kg (Rabbit) [3]

Operational Plan: Handling Menthyl Valerate
This section outlines the step-by-step procedures for the safe handling of Menthyl valerate
from preparation to post-handling cleanup.

Pre-Operational Procedures
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of Menthyl valerate to be used and the potential for exposure.

Ventilation Check: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.

PPE Inspection: Inspect all personal protective equipment (PPE) for integrity before use.

Emergency Equipment: Confirm the location and functionality of emergency equipment,

including safety showers, eyewash stations, and fire extinguishers.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Menthyl valerate:

Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that

conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166[2][4]. A face shield may be required for operations with a higher risk of

splashing.

Skin Protection:

Gloves: Wear chemical-impermeable gloves tested according to EN 374[1]. Check for

leaks and impermeability before use.

Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger

quantities or increased exposure risk, fire/flame resistant and impervious clothing is

recommended[4].

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a full-

face respirator should be used, especially if irritation or other symptoms are experienced[4].

For emergency situations involving vapors, dust, or sprays, a self-contained breathing

apparatus (SCBA) is necessary[1].

Handling Procedure
Transfer: Carefully transfer Menthyl valerate from its storage container to the experimental

apparatus within a chemical fume hood to minimize vapor inhalation.

Avoid Contact: Prevent direct contact with skin and eyes[2].

No Ingestion: Do not eat, drink, or smoke in the work area. Never pipette by mouth[1].

Containment: Use appropriate containment measures to prevent spills.

Post-Handling Procedures
Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling[1].

Clothing: Remove and wash contaminated clothing before reuse[2].

Storage: Store Menthyl valerate in a tightly closed container in a dry, cool, and well-

ventilated place[2].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC259650250&productDescription=%28-%29-MENTHYL+LACTATE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/menthyl-isovalerate-pd180521127391.html
https://www.chemos.de/import/data/msds/GB_en/16409-46-4-A0049160-GB-en.pdf
https://www.echemi.com/sds/menthyl-isovalerate-pd180521127391.html
https://www.echemi.com/sds/menthyl-isovalerate-pd180521127391.html
https://www.chemos.de/import/data/msds/GB_en/16409-46-4-A0049160-GB-en.pdf
https://www.benchchem.com/product/b13807449?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC259650250&productDescription=%28-%29-MENTHYL+LACTATE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/16409-46-4-A0049160-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/16409-46-4-A0049160-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC259650250&productDescription=%28-%29-MENTHYL+LACTATE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b13807449?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC259650250&productDescription=%28-%29-MENTHYL+LACTATE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13807449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Situation Action

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. Seek medical advice if irritation

persists[1][4].

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Immediately

consult a doctor[1][4].

Inhalation

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention[4].

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[1][4].

Spill

Evacuate personnel to a safe area. Ensure

adequate ventilation. Avoid breathing vapors.

Wear appropriate PPE. Contain the spill using

absorbent material (e.g., sand, universal binder)

and collect it into a suitable container for

disposal. Ventilate the area of the spill[1][4].

Disposal Plan
Proper disposal of Menthyl valerate and its containers is essential to prevent environmental

contamination.

Waste Collection: Collect waste Menthyl valerate and contaminated materials in clearly

labeled, appropriate containers.
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Disposal Method: Dispose of the contents and container at an industrial combustion plant[1].

Do not empty into drains or release into the environment[1].

Contaminated Packaging: Handle contaminated packages in the same way as the substance

itself. Completely emptied packages can be recycled[1].

Regulatory Compliance: Follow all federal, state, and local regulations for hazardous waste

disposal[5].
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Workflow for Safe Handling of Menthyl Valerate
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Caption: Workflow for the safe handling of Menthyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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